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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443

Application Notes and Protocols for 9,10-
Dibutoxyanthracene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 9,10-
Dibutoxyanthracene, a fluorescent compound often utilized in research and development.
Adherence to these protocols is crucial to ensure personnel safety and minimize environmental
impact.

Hazard Identification and Safety Data

9,10-Dibutoxyanthracene presents several hazards that require careful management in a
laboratory setting.[1] It is harmful if swallowed or inhaled, causes skin and serious eye irritation,
and may lead to respiratory irritation.[1] It is also recognized as being potentially harmful to
aquatic life with long-lasting effects.[2][3][4][5][6]

Table 1: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1632443?utm_src=pdf-interest
https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://wap.guidechem.com/encyclopedia/9-10-dibutoxyanthracene-dic195941.html
https://www.chemicalbook.com/msds/9-10-dibutoxyanthracene.pdf
https://www.tcichemicals.com/OP/en/p/D4515
https://www.tcichemicals.com/KR/ko/p/D4515
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Category Code Statement
Hazard H302 Harmful if swallowed.[1]
H315 Causes skin irritation.[1][7]
Causes serious eye irritation.
H319
[11[7]
H332 Harmful if inhaled.[1]
May cause respirato
H335 _ .y- P Y
irritation.[1][7]
May cause long lasting harmful
H413 effects to aquatic life.[2][3][4][5]
[6]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[1]
Wash skin thoroughly after
P264 .
handling.[1]
Use only outdoors or in a well-
P271
ventilated area.[1]
Avoid release to the
P273 _
environment.[2][3][5][8]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.[1][8]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://www.watson-int.com/wp-content/uploads/2014/12/MSDS-of-910-Dibutoxyanthracene-CAS-76275-14-4.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://www.watson-int.com/wp-content/uploads/2014/12/MSDS-of-910-Dibutoxyanthracene-CAS-76275-14-4.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://www.watson-int.com/wp-content/uploads/2014/12/MSDS-of-910-Dibutoxyanthracene-CAS-76275-14-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://wap.guidechem.com/encyclopedia/9-10-dibutoxyanthracene-dic195941.html
https://www.chemicalbook.com/msds/9-10-dibutoxyanthracene.pdf
https://www.tcichemicals.com/OP/en/p/D4515
https://www.tcichemicals.com/KR/ko/p/D4515
https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://wap.guidechem.com/encyclopedia/9-10-dibutoxyanthracene-dic195941.html
https://www.tcichemicals.com/OP/en/p/D4515
https://downloads.ossila.com/msds/9-10-dibromoanthracene.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://aksci.com/sds/1866AC_SDS.pdf
https://downloads.ossila.com/msds/9-10-dibromoanthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][8]

Call a POISON
pP312 CENTER/doctor if you feel

unwell.[1]

Dispose of contents/container
P501 to an approved waste disposal
plant.[1][2][3][5]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C22H2602[2][3][9][10]

Molecular Weight 322.44 g/mol [2][3]

Appearance Yellow crystals or powder[3]

Solubility Insoluble in water (4.8E-5 g/L at 25°C)[3]

Room temperature, sealed in a dry, dark

Storage Temperature
place[3][11]

Experimental Protocols: Safe Handling and Use

This protocol outlines the safe preparation of a 1 mM stock solution of 9,10-
Dibutoxyanthracene in a suitable organic solvent.

Materials:
e 9,10-Dibutoxyanthracene solid
e Anhydrous organic solvent (e.g., Dimethylformamide - DMF)

o Volumetric flask
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e Analytical balance
e Spatula
e Weighing paper

» Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves, and a
respirator if not working in a fume hood.

Procedure:

e Preparation: Before handling the compound, ensure you are in a well-ventilated area,
preferably a chemical fume hood.[1][7][12] Don all required PPE.

e Weighing: Carefully weigh the required amount of 9,10-Dibutoxyanthracene on an
analytical balance using weighing paper. Avoid creating dust.

 Dissolving: Transfer the weighed solid to a volumetric flask. Add a small amount of the
organic solvent to dissolve the solid completely.

o Dilution: Once dissolved, add the solvent to the flask's calibration mark.

o Storage: Store the solution in a tightly sealed container, protected from light, in a cool, dry,
and well-ventilated area.[7]

e Cleanup: Clean all equipment used. Dispose of any contaminated materials as hazardous
waste according to institutional guidelines. Wash hands thoroughly after handling.[1][7]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe management of 9,10-
Dibutoxyanthracene from receipt to disposal.
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Caption: Workflow for safe handling and disposal of 9,10-Dibutoxyanthracene.
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Disposal Procedures

The primary and recommended method for the disposal of 9,10-Dibutoxyanthracene and its
contaminated waste is through a licensed professional waste disposal service.[12]

Steps for Disposal:

e Segregation: Do not mix 9,10-Dibutoxyanthracene waste with other waste streams unless
specifically permitted by your institution's Environmental Health and Safety (EHS) office.

o Containerization: Use a compatible, sealable, and clearly labeled container for waste
collection. The label should read "Hazardous Waste: 9,10-Dibutoxyanthracene".[12]

o Storage: Keep the waste container closed when not in use and store it in a designated,
secure, and well-ventilated area.[12]

» Professional Disposal: Contact your institution's EHS office to arrange for pickup and
disposal by a licensed hazardous waste contractor. Provide the contractor with the Safety
Data Sheet (SDS).[12]

In some cases, incineration in a chemical incinerator equipped with an afterburner and
scrubber may be performed by licensed professionals.[12] Avoid releasing the chemical into the
environment, as it can be harmful to aquatic life.[2][3][4][5][6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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